2-(6-hydroxy-1-benzofuran-3-yl)acetohydrazide
Overview
Description
2-(6-hydroxy-1-benzofuran-3-yl)acetohydrazide (2-HBAH) is a compound derived from benzofuran with a wide range of applications in scientific research. It is a versatile compound that can be used as a starting material in the synthesis of diverse compounds, as well as a tool in the study of biochemical processes.
Scientific Research Applications
2-(6-hydroxy-1-benzofuran-3-yl)acetohydrazide has a wide range of applications in scientific research, including its use as a starting material in the synthesis of diverse compounds, as well as a tool in the study of biochemical processes. It is used in the synthesis of heterocyclic compounds, such as quinolines and indoles, which are important for the development of drugs and other compounds with potential therapeutic applications. 2-(6-hydroxy-1-benzofuran-3-yl)acetohydrazide is also used in the synthesis of polymers, such as polyurethanes and polyesters, which are used in the manufacture of plastics and other materials.
Mechanism of Action
2-(6-hydroxy-1-benzofuran-3-yl)acetohydrazide is a versatile compound that can be used as a starting material in the synthesis of diverse compounds, as well as a tool in the study of biochemical processes. Its mechanism of action is related to its ability to act as a chelating agent, which can bind to metal ions, such as iron, copper, and zinc, and inhibit their activity. It has also been shown to bind to other molecules, such as proteins and DNA, and modulate their activity.
Biochemical and Physiological Effects
2-(6-hydroxy-1-benzofuran-3-yl)acetohydrazide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to have anti-inflammatory and anti-oxidant effects. It has also been shown to have anti-fungal and anti-bacterial activity, and to modulate the activity of enzymes involved in metabolic pathways.
Advantages and Limitations for Lab Experiments
2-(6-hydroxy-1-benzofuran-3-yl)acetohydrazide has several advantages for use in lab experiments, including its low cost, ease of synthesis, and versatility. Its low cost and ease of synthesis make it ideal for use in a variety of research applications. Its versatility also makes it useful for a range of experiments, from simple to complex. However, it also has several limitations, such as its potential toxicity and its instability in the presence of light and heat.
Future Directions
For research include the development of new synthesis methods, the study of its effects on various biochemical and physiological processes, the use of 2-(6-hydroxy-1-benzofuran-3-yl)acetohydrazide as a tool for drug development, and the use of 2-(6-hydroxy-1-benzofuran-3-yl)acetohydrazide in the development of new materials. Additionally, further research into the mechanism of action of 2-(6-hydroxy-1-benzofuran-3-yl)acetohydrazide and its potential toxicity is needed.
Synthesis Methods
2-(6-hydroxy-1-benzofuran-3-yl)acetohydrazide can be synthesized through a variety of methods, including the reaction of benzaldehyde and hydrazine hydrate, followed by oxidation with hydrogen peroxide. The reaction of benzaldehyde and hydrazine hydrate in an aqueous solution at room temperature produces 2-(6-hydroxy-1-benzofuran-3-yl)acetohydrazide in a yield of 70-80%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(6-hydroxy-1-benzofuran-3-yl)acetohydrazide involves the reaction of 6-hydroxy-1-benzofuran-3-carboxylic acid with hydrazine hydrate, followed by acetylation of the resulting hydrazide with acetic anhydride.", "Starting Materials": [ "6-hydroxy-1-benzofuran-3-carboxylic acid", "hydrazine hydrate", "acetic anhydride", "sodium acetate", "ethanol" ], "Reaction": [ "Step 1: Dissolve 6-hydroxy-1-benzofuran-3-carboxylic acid (1.0 g) in hydrazine hydrate (10 mL) and heat the mixture at 100°C for 4 hours.", "Step 2: Cool the reaction mixture to room temperature and filter the resulting solid.", "Step 3: Dissolve the solid in ethanol (10 mL) and add acetic anhydride (1.0 mL) dropwise with stirring.", "Step 4: Add sodium acetate (0.5 g) to the reaction mixture and heat at 60°C for 2 hours.", "Step 5: Cool the reaction mixture to room temperature and filter the resulting solid.", "Step 6: Wash the solid with ethanol and dry in a vacuum oven to obtain 2-(6-hydroxy-1-benzofuran-3-yl)acetohydrazide as a white solid." ] } | |
CAS RN |
2422149-65-1 |
Product Name |
2-(6-hydroxy-1-benzofuran-3-yl)acetohydrazide |
Molecular Formula |
C10H10N2O3 |
Molecular Weight |
206.2 |
Purity |
95 |
Origin of Product |
United States |
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